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Compound of Interest

Compound Name: Vinylsulfonic acid

Cat. No.: B074139 Get Quote

An in-depth exploration of the core physical, chemical, and analytical properties of

ethenesulfonic acid, tailored for professionals in scientific research and pharmaceutical

development.

Introduction
Ethenesulfonic acid, also known as vinylsulfonic acid, is an organosulfur compound with the

chemical formula C₂H₄O₃S. It is a key building block in organic synthesis and polymer

chemistry, and its derivatives are of significant interest in the pharmaceutical industry. This

technical guide provides a detailed overview of the physical and chemical properties of

ethenesulfonic acid, along with experimental protocols for its synthesis and analysis, and a

discussion of its relevance in drug development.

Physical and Chemical Properties
Ethenesulfonic acid is a colorless liquid at room temperature.[1] It is soluble in water and

possesses a strong acidic character.[2][3] The presence of the vinyl group makes it susceptible

to polymerization. Key physical and chemical properties are summarized in the tables below.
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Property Value Reference

Molecular Formula C₂H₄O₃S [2]

Molecular Weight 108.11 g/mol [2]

Appearance Colorless liquid [2]

Density 1.35 g/mL at 25 °C [2]

Melting Point -17 °C [2]

Boiling Point 122-123 °C at 0.01 mmHg [2]

Solubility Soluble in water [2]

Chemical Properties
Property Value Reference

IUPAC Name Ethenesulfonic acid [2]

Synonyms
Vinylsulfonic acid,

Ethylenesulfonic acid
[2]

pKa -1.68 [2]

Chemical Structure CH₂=CHSO₃H [2]

Experimental Protocols
Synthesis of Ethenesulfonic Acid
Several methods for the synthesis of ethenesulfonic acid have been reported. One common

laboratory-scale synthesis involves the sulfonation of ethyl iodide.[4]

Protocol: Synthesis from Ethyl Iodide[4]

Reaction: Boil 20 g of ethyl iodide under reflux with a solution of 20 g of crystallized

ammonium sulfite in 40 ml of water for 6 hours, or until the mixture becomes a single

solution.
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Ammonia Removal: Add 100 ml of water and boil the solution with 30 g of lead oxide until all

ammonia is expelled. This forms the lead salt of ethylsulfonic acid and lead iodide.

Purification:

Cool the solution and filter to remove the lead iodide precipitate.

Pass hydrogen sulfide gas through the filtrate until no more lead sulfide precipitates. This

decomposes the lead salt of ethylsulfonic acid.

Filter off the lead sulfide.

Neutralize the filtrate by adding an excess (20 g) of barium carbonate.

Filter the solution to remove any remaining solids.

Isolation: Evaporate the filtrate containing barium ethanesulfonate to obtain the product.

Ethyl Iodide +
Ammonium Sulfite Reflux (6h)Reaction Intermediate Solution Add Lead Oxide,

Boil
Lead Ethanesulfonate +

Lead Iodide Filter Filtrate (Lead Ethanesulfonate) H2S GasDecomposition Precipitation Filter Filtrate (Ethenesulfonic Acid) Add Barium CarbonateNeutralization Filter Evaporate Ethenesulfonic AcidIsolation
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Synthesis of Ethenesulfonic Acid from Ethyl Iodide.

Spectroscopic Analysis
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: For a typical ¹H NMR spectrum, dissolve 5-25 mg of ethenesulfonic

acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, CDCl₃).[5][6] For ¹³C NMR, a

higher concentration of 50-100 mg is recommended.[5] The sample should be filtered

through a glass wool plug into a 5 mm NMR tube to remove any particulate matter.[6] The

final sample depth in the tube should be at least 4.5 cm.[6]

Data Acquisition:

Instrument: A standard NMR spectrometer (e.g., 300 MHz or higher).
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¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-

to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay

of 1-2 seconds, and a pulse angle of 30-45 degrees.

¹³C NMR: Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger

number of scans and a longer acquisition time are required. Proton decoupling is typically

used to simplify the spectrum and improve sensitivity.

3.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation:

Neat Liquid: Place a small drop of ethenesulfonic acid between two KBr or NaCl plates to

form a thin film.[7]

Solution: Prepare a concentrated solution of ethenesulfonic acid in a suitable solvent (e.g.,

chloroform, dichloromethane).[8] A fixed liquid cell with CaF₂ windows can be used, but

acidic solutions should be avoided as they can damage the windows.[8]

Data Acquisition:

Instrument: A standard FT-IR spectrometer.

Parameters: Record the spectrum over a typical range of 4000-400 cm⁻¹. A background

spectrum of the empty cell or solvent should be acquired and subtracted from the sample

spectrum. A resolution of 4 cm⁻¹ and an accumulation of 16-32 scans are generally

sufficient.
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General Analytical Workflow for NMR and FT-IR Spectroscopy.

Chemical Reactivity and Applications
Reactivity
The chemical reactivity of ethenesulfonic acid is characterized by the properties of both the

sulfonic acid group and the vinyl group.

Acidity: As a strong acid, it readily donates its proton to bases. This property makes it a

useful acid catalyst in various organic reactions, such as esterifications and alkylations.[4][9]

[10]

Reactions of the Sulfonyl Group: The sulfonyl group can undergo reactions typical of sulfonic

acids. For instance, it can be converted to the corresponding sulfonyl chloride
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(ethanesulfonyl chloride) by reacting with reagents like thionyl chloride or phosphorus

pentachloride.[11][12][13] Ethanesulfonyl chloride is a valuable intermediate for introducing

the ethanesulfonyl group into other molecules.

Reactions of the Vinyl Group: The carbon-carbon double bond in ethenesulfonic acid is

electron-deficient due to the electron-withdrawing nature of the sulfonyl group. This makes it

susceptible to nucleophilic addition reactions. For example, it can react with nucleophiles like

ammonia and amines.[14] The vinyl group also allows ethenesulfonic acid to undergo

polymerization reactions to form poly(vinylsulfonic acid), a polyelectrolyte with various

industrial applications.[14][15][16][17]

Role in Drug Development
Sulfonated molecules and compounds containing sulfonyl groups play a significant role in drug

design and development.[1][18][19][20] The sulfonic acid moiety can improve the aqueous

solubility and pharmacokinetic properties of drug candidates.[21] Ethenesulfonic acid and its

derivatives can serve as building blocks for the synthesis of complex pharmaceutical

compounds.

While specific signaling pathways directly modulated by ethenesulfonic acid itself are not

extensively documented in publicly available literature, compounds containing the sulfonate or

sulfonamide functional group are known to interact with a wide range of biological targets. For

instance, many kinase inhibitors, a major class of cancer therapeutics, incorporate sulfonyl or

related groups in their structures.[3][22][23][24][25] These groups can form crucial hydrogen

bonds and other interactions within the ATP-binding pocket of kinases, contributing to their

inhibitory activity.
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Conceptual role of sulfonate-containing drugs in kinase inhibition.

Safety and Handling
Ethenesulfonic acid is a corrosive substance that can cause severe skin burns and eye

damage.[26][27][28][29] It is essential to handle this chemical with appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face

shield.[27][28] Work should be conducted in a well-ventilated area, such as a fume hood, to

avoid inhalation of vapors.[27] In case of contact, immediately flush the affected area with

plenty of water and seek medical attention.[29] Store ethenesulfonic acid in a cool, dry, and

well-ventilated place in a tightly sealed container.[27]
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Ethenesulfonic acid is a versatile chemical with a rich chemistry that makes it a valuable tool in

both industrial and research settings. Its strong acidity, coupled with the reactivity of its vinyl

group, allows for a wide range of chemical transformations. For researchers and professionals

in drug development, an understanding of the properties and handling of ethenesulfonic acid

and its derivatives is crucial for the synthesis of novel therapeutic agents. Further research into

the specific biological activities of ethenesulfonic acid derivatives is likely to uncover new

opportunities for their application in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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